Cas no 1876806-06-2 (2-(4,5-Difluoro-2-nitrophenyl)propanoic acid)

• Product Name: 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid
• CAS No: 1876806-06-2
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 5824911
• PubChem ID: 165884376
• Update Time: 2025-06-09

2-(4,5-Difluoro-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2007541
• 2-(4,5-difluoro-2-nitrophenyl)propanoic acid
• 1876806-06-2
• 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid

• Inchi： 1S/C9H7F2NO4/c1-4(9(13)14)5-2-6(10)7(11)3-8(5)12(15)16/h2-4H,1H3,(H,13,14)
• InChI Key： VRDIGLGYNWYJMW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C(=O)O)C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 231.03431403g/mol
• Monoisotopic Mass: 231.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid

Introduction to 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid (CAS No. 1876806-06-2)

2-(4,5-Difluoro-2-nitrophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1876806-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a propanoic acid moiety linked to a nitro-substituted phenyl ring with difluoro substitutions at the 4 and 5 positions. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The structural framework of 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid consists of a benzene ring substituted with a nitro group at the 2-position and fluorine atoms at the 4 and 5 positions. This arrangement creates a molecule with enhanced electronic properties due to the electron-withdrawing nature of the nitro group and the electron-donating effects of the fluorine atoms. The propanoic acid side chain provides an acidic functionality, which can be further modified or utilized in various synthetic pathways. Such structural features make this compound an interesting subject for investigation in both academic and industrial settings.

In recent years, there has been growing interest in fluoro-substituted aromatic compounds due to their prevalence in biologically active molecules. The fluorine atoms in 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid contribute to its metabolic stability and binding affinity, which are critical factors in drug design. The nitro group, while traditionally associated with explosive properties, plays a crucial role in modulating the reactivity and electronic distribution of the molecule. These characteristics have led researchers to explore its potential applications in developing novel therapeutic agents.

One of the most compelling aspects of 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid is its utility as a building block in organic synthesis. The combination of an acidic carboxyl group and a reactive aromatic ring provides multiple points of modification, allowing chemists to tailor the molecule for specific applications. For instance, the carboxyl group can be esterified or amidated to create more complex derivatives, while the aromatic ring can undergo further functionalization through cross-coupling reactions or other palladium-catalyzed processes. These synthetic possibilities make it a versatile intermediate for constructing more intricate molecular architectures.

Recent studies have highlighted the role of fluoroaromatic compounds in medicinal chemistry, particularly in the development of anticancer and anti-inflammatory agents. The electronic properties influenced by the fluoro and nitro substituents can enhance binding interactions with biological targets, leading to improved pharmacological activity. For example, derivatives of 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The synthesis of 2-(4,5-Difluoro-2-nitrophenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms into an aromatic ring typically requires specialized methodologies to achieve high selectivity and yield. Additionally, the presence of both nitro and fluoro groups necessitates careful control over reaction conditions to prevent unwanted side products. Despite these challenges, advances in synthetic techniques have made it increasingly feasible to produce this compound on scales suitable for research and development purposes.

In conclusion,2-(4,5-Difluoro-2-nitrophenyl)propanoic acid (CAS No. 1876806-06-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features offer opportunities for further exploration in drug design and synthetic chemistry. As research continues to uncover new uses for fluoroaromatic compounds,this molecule is likely to play an important role in future developments within the chemical and biomedical fields.